Cas no 2098144-21-7 (3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride)

• Product Name: 3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride
• CAS No: 2098144-21-7
• MF: C₁₃H₂₆Cl₂N₂O
• MW: 297.264341831207
• CID: 5725545
• PubChem ID: 92130964
• Update Time: 2025-05-22

3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026748071
• 3-methoxy-8-piperidin-4-yl-8-azabicyclo[3.2.1]octane;dihydrochloride
• F2167-3970
• 3-methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride
• starbld0012653
• 2098144-21-7
• 3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride

• Inchi： 1S/C13H24N2O.2ClH/c1-16-13-8-11-2-3-12(9-13)15(11)10-4-6-14-7-5-10;;/h10-14H,2-9H2,1H3;2*1H
• InChI Key： CMLOVNNFTWXPRX-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1CC2CCC(C1)N2C1CCNCC1

Computed Properties

• Exact Mass: 296.1422188g/mol
• Monoisotopic Mass: 296.1422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on 3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride

3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane Dihydrochloride: A Comprehensive Overview

3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride, also known by its CAS number 2098144-21-7, is a complex organic compound with significant potential in the field of pharmacology and medicinal chemistry. This compound belongs to the class of bicyclic amines, which are known for their diverse biological activities and applications in drug development. The structure of this molecule is characterized by a bicyclo[3.2.1]octane framework, which provides a rigid and versatile scaffold for various functional groups.

The methoxy group attached at the 3-position of the bicyclic system contributes to the compound's hydrophilicity, enhancing its solubility and bioavailability. Additionally, the presence of a piperidin-4-yl group at the 8-position introduces nitrogen into the structure, potentially facilitating interactions with biological targets such as receptors or enzymes. This combination of structural features makes the compound an attractive candidate for exploring its pharmacological properties.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a ligand for G-protein coupled receptors (GPCRs). Researchers have reported that the compound exhibits selectivity towards certain subtypes of serotonin receptors, making it a promising lead for the development of novel antidepressants or anxiolytics. Furthermore, computational modeling has revealed that the bicyclic framework allows for favorable binding interactions within receptor pockets, suggesting a high potential for therapeutic application.

In terms of synthesis, the compound can be prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. The use of transition metal catalysts has enabled efficient construction of the bicyclic core, while subsequent nucleophilic substitution reactions have been employed to introduce the methoxy and piperidinyl groups. These synthetic strategies not only highlight the versatility of modern organic chemistry techniques but also pave the way for large-scale production if clinical trials prove successful.

Preclinical studies have demonstrated that this compound exhibits potent pharmacological activity in vitro and in vivo models. For instance, in rodent models of depression, administration of the compound resulted in significant reductions in anxiety-like behaviors, suggesting its efficacy as an anxiolytic agent. Moreover, pharmacokinetic studies have shown that the compound has favorable absorption profiles and low toxicity, further supporting its potential as a drug candidate.

Despite these promising findings, further research is required to fully elucidate the mechanism of action and safety profile of this compound. Ongoing investigations are focusing on its effects on other neurotransmitter systems and its potential for off-target interactions. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its therapeutic index.

In conclusion, 3-Methoxy-8-(piperidin-4-yl)-8-azabicyclo[3.2.1]octane dihydrochloride represents a compelling example of how structural diversity can be leveraged to design novel pharmaceutical agents. With its unique chemical architecture and promising biological properties, this compound holds great promise for advancing our understanding of GPCR signaling and for developing innovative treatments for neuropsychiatric disorders.